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For Researchers, Scientists, and Drug Development
Professionals

This document provides a detailed protocol for the expression and purification of recombinant
Escherichia coli YfhJ protein, a component of the iron-sulfur (Fe-S) cluster assembly
machinery.[1][2] The protocol is designed for researchers in biochemistry, structural biology,
and drug development who require high-purity, functional YfhJ for downstream applications.

Introduction to YfhJ Protein

YfhJ is a small, acidic protein encoded by the yfhJ gene within the isc operon in E. coli. This
operon houses the genes for the primary Fe-S cluster biosynthesis pathway.[2] YfhJ plays a
role as a molecular adaptor, potentially modulating the function of the cysteine desulfurase
IscS, a key enzyme in the Fe-S cluster assembly process.[2] Understanding the structure and
function of YfhJ is crucial for elucidating the intricate mechanism of Fe-S cluster biogenesis, a
fundamental process in most living organisms.[3] The purification of functional, recombinant
YfthJ is a critical first step for in vitro biochemical and structural studies.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the involvement of YfhJ in the ISC (Iron-Sulfur Cluster)
machinery and the overall workflow for its recombinant purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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